![molecular formula C9H20N2O B1531240 2-{4-[(Methylamino)methyl]piperidin-1-yl}ethanol CAS No. 915923-96-5](/img/structure/B1531240.png)
2-{4-[(Methylamino)methyl]piperidin-1-yl}ethanol
Overview
Description
“2-{4-[(Methylamino)methyl]piperidin-1-yl}ethanol” is an organic compound with the CAS Number: 915923-96-5. It has a molecular weight of 172.27 and its IUPAC name is 2-{4-[(methylamino)methyl]-1-piperidinyl}ethanol .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H20N2O/c1-10-8-9-2-4-11(5-3-9)6-7-12/h9-10,12H,2-8H2,1H3 . This indicates that the compound has a piperidine ring substituted at the 4-position with a methylamino)methyl group and at the 2-position with an ethanol group.Scientific Research Applications
Synthesis and Derivatives
Diastereoselective Synthesis : A study by Liu et al. (2014) explores the diastereoselective synthesis of functionalized tetrahydropyrimidin-2-thiones using zinc chloride, which involves reactions with compounds structurally related to 2-{4-[(Methylamino)methyl]piperidin-1-yl}ethanol. The research highlights the synthesis process's satisfactory yields and good diastereoselectivity, emphasizing the utility of such compounds in chemical synthesis Liu et al., 2014.
Microwave-Assisted Synthesis : Hadiyal et al. (2020) have developed an efficient microwave-assisted one-pot procedure for synthesizing polysubstituted 4H-pyran derivatives. This study demonstrates the condensation of related compounds with (E)-N-methyl-1-(methylsulfanyl)-2-nitroethenamine and substituted benzaldehydes, showcasing the compound's role in facilitating complex chemical reactions Hadiyal et al., 2020.
Applications in Polymer Chemistry
- Protecting Group for Carboxylic Acids : Elladiou and Patrickios (2012) demonstrate the use of 2-(pyridin-2-yl)ethanol, a related compound, as a protecting group for methacrylic acid (MAA). The study highlights the group's selective removal post-polymerization, either chemically under alkaline conditions or thermally, showcasing the potential application in polymer chemistry Elladiou & Patrickios, 2012.
Catalysis and Reaction Mechanisms
- Hydroaminomethylation : Research by Hamers et al. (2009) on the hydroaminomethylation of 1-octene and piperidine using a pyrrole-substituted phosphine ligand reveals high activities and selectivities in the process. This study underscores the role of similar compounds in catalytic processes, offering insights into their potential applications in industrial chemistry Hamers et al., 2009.
Properties
IUPAC Name |
2-[4-(methylaminomethyl)piperidin-1-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O/c1-10-8-9-2-4-11(5-3-9)6-7-12/h9-10,12H,2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXCPBQXAPWOOKT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1CCN(CC1)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90650831 |
Source
|
| Record name | 2-{4-[(Methylamino)methyl]piperidin-1-yl}ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
915923-96-5 |
Source
|
| Record name | 2-{4-[(Methylamino)methyl]piperidin-1-yl}ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-{4-[(methylamino)methyl]piperidin-1-yl}ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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